Xanthosine 5'-monophosphate sodium salt

• Molecular Formula: C10H11N4Na2O9P
• Molecular Weight: 408.17 g/mol
• InChI: InChI=1S/C10H13N4O9P.2Na/c15-5-3(1-22-24(19,20)21)23-9(6(5)16)14-2-11-4-7(14)12-10(18)13-8(4)17;;/h2-3,5-6,9,15-16H,1H2,(H2,19,20,21)(H2,12,13,17,18);;/q;2*+1/p-2
• InChIKey: QQPVYRBCIRHGSZ-UHFFFAOYSA-L

Xanthosine 5′-monophosphate Sodium Salt (XMP-Na₂)

Xanthosine 5'-monophosphate sodium salt (XMP sodium salt; CAS 25899-70-1) is a purine ribonucleoside monophosphate with a molecular formula of C₁₀H₁₁N₄Na₂O₉P and a molecular weight of 408.17 g/mol . It serves as a critical intermediate in purine metabolism, positioned at the rate-limiting step between inosine 5'-monophosphate (IMP) and guanosine 5'-monophosphate (GMP), and is essential for DNA, RNA, and glycoprotein synthesis . Commercially, it is available as a solid with purities typically ≥95-99% by HPLC and exhibits high aqueous solubility of ≥200-250 mg/mL .

Workflow Purine nucleotide metabolism and IMPDH pathway studies

Selection Xanthine-base probe with distinct metal-ion coordination profile

Use Context Enzymology, structural biology, and fermentation development

XMP Sodium Salt vs. IMP/GMP

Substituting XMP sodium salt with other nucleotide monophosphates (e.g., IMP, GMP, AMP) is scientifically unjustified because each occupies a distinct and non-interchangeable node within purine metabolism. XMP is the specific product of IMP dehydrogenase (IMPDH), a rate-limiting enzyme, and is the sole substrate for GMP synthase [1]. Furthermore, XMP exhibits unique physicochemical properties, including a distinct UV absorption maximum (λmax 276 nm) and molar extinction coefficient (ε 9.6 L mmol⁻¹ cm⁻¹), which differ from related purine nucleotides and are critical for analytical identification and quantification in research and industrial settings [2]. The compound's specific solubility profile and formulation behavior (e.g., in PBS vs. water) also preclude simple interchange with analogs, even within the same salt family .

XMP-Na₂

Triply deprotonated at pH 7.5

(XMP-H)³⁻ dominant; additional charge alters electrostatic and enzyme-binding context

IMP / GMP

Divalent at pH 7.5; distinct metal-chelation and HGPRT recognition

IMP²⁻ and GMP²⁻ show lower macrochelation and may not replicate xanthine-specific enzyme interactions

Key Risk

Physicochemical mismatch may shift assay results

Direct substitution without adjusting metal-ion or pH conditions may not reproduce XMP-specific binding and turnover data

• [1] Shu, Q., & Nair, V. (2008). Inosine monophosphate dehydrogenase (IMPDH) as a target in drug discovery. Medicinal Research Reviews, 28(2), 219-232. View Source
• [2] Jena Bioscience. XMP (Xanthosine-5'-monophosphate, Sodium salt) Product Datasheet. Jena Bioscience, Cat. No. NU-603. View Source

XMP Differentiation from IMP and GMP

Ionization State at Physiological pH

Xanthosine 5'-monophosphate sodium salt exhibits a solubility of 10 mg/mL in phosphate-buffered saline (PBS) at pH 7.2, a condition that mimics physiological environments . In contrast, its aqueous solubility in water is reported to be ≥200 mg/mL . This 20-fold differential solubility is not observed for the disodium salt form of XMP or for other nucleotide monophosphates like IMP sodium salt, which may show different or undocumented PBS solubility profiles.

Ionization State

Head-to-head

(XMP-H)³⁻ predominates >99% at pH 7.5 vs. IMP²⁻ and GMP²⁻

Supports charge-dependent binding and enzyme reconstitution review

pKa difference >1.5 log units; aqueous, 25°C, I = 0.1 M

Evidence Dimension	Solubility in PBS (pH 7.2) vs. Water
Target Compound Data	10 mg/mL in PBS (pH 7.2)
Comparator Or Baseline	Aqueous solubility: ≥200 mg/mL
Quantified Difference	≥20-fold lower solubility in PBS compared to water
Conditions	PBS (pH 7.2) at room temperature; water at room temperature

Why This Matters

This information is critical for preparing physiologically relevant stock solutions and performing cell-based assays, ensuring compound stability and accurate dosing.

Macrochelate Formation with Metal Ions

The UV-Vis absorption spectrum of XMP sodium salt is characterized by a λmax at 276 nm and a molar extinction coefficient (ε) of 9.6 L mmol⁻¹ cm⁻¹ in Tris-HCl buffer at pH 7.5 [1]. This spectral signature is distinct from that of related purine nucleotides such as IMP (λmax 248 nm) and GMP (λmax 253 nm) [2], allowing for unambiguous identification and quantification of XMP in enzymatic assays or complex biological matrices without interference from its metabolic precursors or products.

Macrochelate Formation

Head-to-head

XMP: ~65% outer-sphere in M(XMP); 0% to ≥90% in M(XMP-H)⁻ depending on metal ion

Metal-ion dependence context for XMP-utilizing enzyme assay design

IMP/GMP macrochelates reported generally lower; class-level inference

Evidence Dimension	UV-Vis Absorption Maximum (λmax)
Target Compound Data	276 nm (ε 9.6 L mmol⁻¹ cm⁻¹)
Comparator Or Baseline	IMP: 248 nm; GMP: 253 nm
Quantified Difference	+28 nm shift vs. IMP; +23 nm shift vs. GMP
Conditions	Tris-HCl buffer, pH 7.5

Why This Matters

This spectral distinction is essential for researchers developing HPLC or spectrophotometric assays for IMPDH or GMPS enzyme kinetics, where cross-contamination or product/substrate overlap can invalidate results.

• [1] Jena Bioscience. XMP (Xanthosine-5'-monophosphate, Sodium salt) Product Datasheet. Jena Bioscience, Cat. No. NU-603. View Source
• [2] National Institute of Standards and Technology (NIST). UV-Vis Spectral Data for Nucleotides. NIST Chemistry WebBook, SRD 69. View Source

HGPRT Substrate Specificity

Commercial preparations of Xanthosine 5'-monophosphate sodium salt are routinely offered at ≥99% purity as determined by HPLC . In contrast, the disodium salt form of XMP is commonly available at ≥85% or 97% purity . This ~2-14% absolute difference in purity can be significant in high-sensitivity applications such as enzyme kinetics (where trace impurities can act as inhibitors) or protein crystallography (where impurities reduce crystal quality).

HGPRT Specificity

Head-to-head

T. gondii HGPRT accommodates XMP; human ortholog shows undetectable turnover

Enzyme-source review required for inhibitor screening or structural studies

Structural interpretation from 1.65–1.90 Å crystal complexes

Evidence Dimension	HPLC Purity
Target Compound Data	≥99% (HPLC)
Comparator Or Baseline	XMP disodium salt: ≥85% to 97%
Quantified Difference	+2% to +14% absolute purity increase
Conditions	HPLC analysis (vendor QC specifications)

Why This Matters

Procuring a higher-purity sodium salt ensures greater reproducibility in sensitive biochemical assays and reduces the need for in-house repurification, saving time and resources.

Fermentative Production Yields

XMP is the exclusive product of the IMPDH-catalyzed oxidation of IMP (a rate-limiting step in *de novo* guanine nucleotide biosynthesis) and the unique substrate for GMP synthase, which converts XMP to GMP [1]. This places XMP at a metabolic chokepoint that is exploited by IMPDH inhibitors like mycophenolate mofetil and ribavirin, which are used as immunosuppressants and antivirals, respectively [2]. In contrast, IMP serves as a substrate for both AMP and GMP synthesis, while GMP is a terminal product, making neither suitable for studying this specific, therapeutically relevant enzymatic step.

Fermentation Titer

Cross-study

XMP: 60.5 mg/L (B. ammoniagenes); IMP: up to 3100 mg/L (engineered E. coli)

Supports procurement decision for yield benchmarking in strain engineering

23-fold titer difference under optimized conditions

Evidence Dimension	Metabolic Position and Enzymatic Specificity
Target Compound Data	Exclusive substrate for GMP synthase; product of IMPDH
Comparator Or Baseline	IMP: substrate for IMPDH and adenylosuccinate synthase; GMP: terminal product
Quantified Difference	Unique substrate specificity for GMP synthase (class-level distinction)
Conditions	Purine nucleotide biosynthesis pathway

Why This Matters

Researchers investigating IMPDH inhibitors or developing novel antimetabolites require authentic XMP as a reference standard and substrate to accurately measure enzymatic activity and inhibition, a need that cannot be met by other nucleotides.

• [1] Shu, Q., & Nair, V. (2008). Inosine monophosphate dehydrogenase (IMPDH) as a target in drug discovery. Medicinal Research Reviews, 28(2), 219-232. View Source
• [2] Hedstrom, L. (2009). IMP dehydrogenase: structure, mechanism, and inhibition. Chemical Reviews, 109(7), 2903-2928. View Source

XMP Sodium Salt Applications

IMPDH Enzymology and Inhibitor Screening

Utilize XMP sodium salt as a high-purity substrate for GMP synthase or as a product standard for IMPDH assays. Its ≥99% HPLC purity ensures minimal background interference, while its distinct UV-Vis absorption (λmax 276 nm) allows for real-time, specific quantification of XMP accumulation or depletion in kinetic assays. [1]

HGPRT Structural Biology

Prepare stock solutions in PBS (pH 7.2) at 10 mg/mL to mimic physiological conditions for cellular uptake, metabolism, or signaling studies involving purine nucleotide pools. This defined solubility prevents precipitation artifacts common with other solvent systems.

Fermentation Process Development

Employ XMP sodium salt as a certified reference material (CRM) for HPLC or LC-MS metabolomics studies. Its well-characterized purity and spectral properties facilitate accurate identification and quantification of XMP in biological samples, which is crucial for understanding purine metabolism in disease states or after drug treatment.

Metal-Ion Binding Studies

Leverage XMP sodium salt as a key intermediate for the biotechnological or chemical synthesis of 5'-guanosine monophosphate (GMP), a valuable flavor enhancer in the food industry, or for the production of purine-based antimetabolites used in antiviral and anticancer drug development.

Application

Selection Property

Validation Focus

IMPDH enzymology and inhibitor screening

Authentic product-standard grade with verified spectroscopic profile

Kinetic characterization and high-throughput screening endpoint review

HGPRT structural biology

High-purity ligand for ternary complex formation

Active-site interaction mapping and ortholog comparison studies

Fermentation process development

External calibration standard with high water solubility

HPLC or LC-MS/MS method development and yield quantification

Metal-ion binding studies

Xanthine-base probe with quantified macrochelation behavior

Chelation benchmark for synthetic nucleotide analog characterization

• [1] Jena Bioscience. XMP (Xanthosine-5'-monophosphate, Sodium salt) Product Datasheet. Jena Bioscience, Cat. No. NU-603. View Source